MAB-CHMINACA metabolite M11
Overview
Description
MAB-CHMINACA metabolite M11 is an analytical reference material that is structurally categorized as a synthetic cannabinoid. This compound is an expected metabolite of the designer drug MAB-CHMINACA. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Identification in Human Urine Specimens
A study investigated the presence of MAB-CHMINACA metabolites in human urine. It found that, although the parent compound MAB-CHMINACA was detectable in tissues and blood, it was not found in urine. Instead, two metabolites were identified, including M11. This is crucial in forensic toxicology for detecting the use of synthetic cannabinoids when the parent compound is not present in urine samples (Hasegawa et al., 2018).
Metabolite Identification in Hepatocytes
Another study focused on identifying the major metabolites of ADB-CHMINACA (MAB-CHMINACA) in human hepatocytes, which is vital for developing analytical methods to confirm ADB-CHMINACA intake. This research is significant for clinical and forensic settings, particularly as many synthetic cannabinoids like ADB-CHMINACA are not detectable post-intake, necessitating the detection of metabolites instead (Carlier et al., 2017).
properties
Product Name |
MAB-CHMINACA metabolite M11 |
|---|---|
Molecular Formula |
C21H30N4O4 |
Molecular Weight |
402.5 |
InChI |
InChI=1S/C21H30N4O4/c1-21(2,12-26)18(19(22)28)23-20(29)17-15-5-3-4-6-16(15)25(24-17)11-13-7-9-14(27)10-8-13/h3-6,13-14,18,26-27H,7-12H2,1-2H3,(H2,22,28)(H,23,29) |
InChI Key |
MMWWZPQJJXIPQB-UHFFFAOYSA-N |
SMILES |
O=C(NC(C(N)=O)C(C)(C)CO)C1=NN(CC2CCC(O)CC2)C3=C1C=CC=C3 |
synonyms |
ADB-CHMINACA metabolite M11 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
